Cas no 1523651-17-3 (3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1523651-17-3
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6580220
• PubChem ID: 80140303
• Update Time: 2025-06-13

3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine
• 1523651-17-3
• EN300-1264357
• AKOS018701817

• Inchi： 1S/C7H10F3N3/c1-13-4-5(3-12-13)6(2-11)7(8,9)10/h3-4,6H,2,11H2,1H3
• InChI Key： SRSAURXWOYILCZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NN(C)C=1)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 1523651-17-3)

3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1523651-17-3, belongs to a class of molecules that incorporate both fluorine and pyrazole moieties, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of fluorine atoms in particular is a key feature that distinguishes this molecule from its non-fluorinated counterparts, as fluorine can significantly influence the electronic and steric properties of a molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles.

The structural framework of 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine consists of a propanamine backbone substituted with a trifluoromethyl group at the 3-position and a pyrazole ring at the 2-position. The methyl group attached to the pyrazole ring further modifies the electronic environment of the heterocycle, potentially influencing its interactions with biological targets. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their advantageous properties such as improved bioavailability, resistance to metabolic degradation, and enhanced binding affinity to biological receptors. The pyrazole scaffold is another moiety that has been extensively studied for its role in drug discovery. Pyrazoles are known for their versatility in medicinal chemistry, serving as key components in various therapeutic agents. For instance, they have been incorporated into molecules targeting inflammatory diseases, anticancer therapies, and antimicrobial agents. The combination of these two features—fluorine substitution and pyrazole moiety—in 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine suggests potential applications in multiple therapeutic areas.

Recent studies have highlighted the importance of fluorinated pyrazoles in developing novel pharmaceuticals. For example, researchers have demonstrated that fluorine substitution can modulate the pharmacological activity of pyrazole derivatives by influencing their lipophilicity and hydrogen bonding capabilities. This has led to the discovery of several potent inhibitors and agonists with improved pharmacokinetic profiles. The compound 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine is no exception and may exhibit similar advantages when evaluated in vitro and in vivo.

The synthesis of 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-yl)propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents or catalytic systems to achieve regioselectivity and minimize side reactions. Similarly, the attachment of the pyrazole ring necessitates careful consideration of reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

From a computational chemistry perspective, 3,3,3-trifluoro-2-(1-methyl-1H-pyrazol-4-y)propanam ine (CAS No. 1523651 17 3) can be modeled using density functional theory (DFT) or other quantum mechanical methods to predict its interactions with biological targets. These simulations can provide insights into binding affinities, enzyme kinetics, and potential drug-like properties such as solubility and permeability. Such computational studies are increasingly integral to drug discovery pipelines as they allow researchers to screen large libraries of compounds before undertaking costly experimental validation.

The potential biological activity of 3, 3, 3-trifluoro -2 -((l -methyl-l H -py razol -4 -yl)prop an-l am ine is an area ripe for exploration. Given its structural similarity to known bioactive molecules, it may exhibit properties such as receptor binding or enzyme inhibition relevant to diseases like cancer, inflammation, or infectious disorders . While no specific target has been identified yet, preliminary assays could reveal interesting pharmacological effects worth pursuing further .

In conclusion, 33, 33, 33-trifluoro -2 -((l -methyl-l H -py ra z ol -4 -yl)prop an-l am ine (CAS No .15236511733) represents an intriguing compound with potential applications across multiple therapeutic domains . Its unique structural features—combining fluorine substitution with a pyra zole scaffold—make it worthy of further investigation . As research continues into novel fluorinated heterocycles, this molecule may emerge as a valuable tool for developing next-generation pharmaceuticals .